Cas no 1902894-89-6 (3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• CAS No: 1902894-89-6
• MF: C₁₈H₂₅NO₅S
• MW: 367.459804296494
• CID: 5550185
• Update Time: 2025-08-05

3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(4-methylsulfonylphenyl)propanamide
• 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

• Inchi： 1S/C18H25NO5S/c1-25(21,22)15-6-2-13(3-7-15)4-9-18(20)19-14-5-8-16-17(12-14)24-11-10-23-16/h2-3,6-7,14,16-17H,4-5,8-12H2,1H3,(H,19,20)
• InChI Key： JIWBKCZQIKDILI-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

Comprehensive Overview of 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902894-89-6): Structure, Applications, and Research Insights

The compound 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902894-89-6) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular architecture combines a methanesulfonylphenyl moiety with an octahydro-1,4-benzodioxin core, linked via a propanamide bridge. This configuration endows the molecule with potential bioactivity, making it a subject of interest for drug discovery and therapeutic development.

Recent studies highlight the growing demand for sulfonyl-containing compounds due to their diverse pharmacological properties, including anti-inflammatory and enzyme-modulating effects. The 4-methanesulfonylphenyl group in this compound is particularly noteworthy, as sulfonyl derivatives are often explored for their ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Researchers are actively investigating whether CAS 1902894-89-6 could serve as a precursor for novel treatments targeting metabolic disorders or neurodegenerative diseases—a hot topic in current biomedical literature.

From a synthetic chemistry perspective, the octahydro-1,4-benzodioxin scaffold is prized for its stability and conformational rigidity, which can enhance drug-like properties such as bioavailability and metabolic resistance. This has led to increased searches for "benzodioxin derivatives in drug design" across academic databases and AI-driven platforms like Reaxys or SciFinder. The propanamide linker further adds versatility, enabling potential modifications to optimize binding affinity—a strategy frequently discussed in forums on structure-activity relationship (SAR) optimization.

In the context of industrial applications, 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide is often categorized as a high-value intermediate for specialty chemicals. Its synthesis typically involves multi-step organic reactions, including sulfonylation and amide coupling—procedures that align with trends toward sustainable and atom-efficient methodologies. Laboratories focusing on green chemistry may explore catalytic alternatives to traditional sulfonylation to reduce waste, reflecting broader environmental concerns in chemical manufacturing.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying purity and confirming the stereochemistry of the octahydro-1,4-benzodioxin ring—a frequent query among chemists troubleshooting synthetic challenges. Additionally, computational modeling studies have predicted its potential interaction profiles with biological targets, leveraging AI tools like AlphaFold or molecular docking software—an intersection of cheminformatics and drug discovery that dominates contemporary research discussions.

Despite its promise, practical considerations remain. Solubility profiles of CAS 1902894-89-6 in aqueous versus organic solvents are under scrutiny, as this impacts formulation strategies. Researchers also debate the optimal protective groups for intermediates during its synthesis—a topic recurrent in patent filings and process chemistry webinars. Such discussions resonate with the broader scientific community’s emphasis on translational research, bridging bench-scale discoveries to scalable production.

Looking ahead, the trajectory of 3-(4-methanesulfonylphenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide research will likely intersect with cutting-edge themes like fragment-based drug design and covalent inhibitor development. Its structural features position it as a candidate for probing unexplored biological pathways, particularly in inflammation and oxidative stress—areas where sulfonyl groups have historically shown efficacy. As open-access databases and collaborative platforms accelerate data sharing, this compound may emerge as a keystone in next-generation therapeutic pipelines.